Cas no 71118-99-5 (Benzaldehyde, 3-butoxy-4-hydroxy-)

• Product Name: Benzaldehyde, 3-butoxy-4-hydroxy-
• CAS No: 71118-99-5
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 1748036
• PubChem ID: 19261375
• Update Time: 2025-04-21

Benzaldehyde, 3-butoxy-4-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3-butoxy-4-hydroxy-
• 3-butoxy-4-hydroxyBenzaldehyde
• DA-23886
• VGFKHDQDAWPTJO-UHFFFAOYSA-N
• 3-n-butoxy-p-hydroxybenzaldehyde
• AKOS005215953
• SCHEMBL2890759
• 71118-99-5
• 3-butoxy-4-hydroxy-benzaldehyde

• Inchi： 1S/C11H14O3/c1-2-3-6-14-11-7-9(8-12)4-5-10(11)13/h4-5,7-8,13H,2-3,6H2,1H3
• InChI Key： VGFKHDQDAWPTJO-UHFFFAOYSA-N
• SMILES： O(C1C(=CC=C(C=O)C=1)O)CCCC

Computed Properties

• Exact Mass: 194.09432
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53